Isorhamnetin-3-O-glucoside: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis
Isorhamnetin-3-O-glucoside: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis
For Researchers, Scientists, and Drug Development Professionals
Abstract
Isorhamnetin-3-O-glucoside, a flavonoid glycoside, is a naturally occurring phytochemical with a growing body of research highlighting its potential therapeutic applications. This technical guide provides an in-depth overview of the primary natural sources of isorhamnetin-3-O-glucoside, its distribution within the plant kingdom, and detailed methodologies for its extraction, isolation, and quantification. Furthermore, this document elucidates the key signaling pathways modulated by this compound, offering valuable insights for researchers and professionals in the fields of pharmacology and drug development. All quantitative data is presented in structured tables for comparative analysis, and key experimental workflows and signaling pathways are visualized using Graphviz diagrams.
Natural Sources and Distribution
Isorhamnetin-3-O-glucoside is widely distributed throughout the plant kingdom, found in a variety of commonly consumed fruits, vegetables, and medicinal herbs. Its presence is particularly notable in the following species:
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Fruits and Vegetables: Significant concentrations are found in sea buckthorn (Hippophae rhamnoides) berries, prickly pear cactus (Opuntia ficus-indica), onions (Allium cepa), pears, and almonds.[1][2] It is also one of the most abundant flavonoids in various rice varieties.[3]
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Medicinal Plants: Isorhamnetin-3-O-glucoside is a key constituent in several medicinal plants, including Ginkgo biloba, Calendula officinalis (marigold), Sambucus nigra (elderberry), and Salicornia herbacea.[3][4][5]
The concentration of isorhamnetin-3-O-glucoside can vary significantly depending on the plant species, cultivar, part of the plant used, and growing conditions.
Table 1: Quantitative Distribution of Isorhamnetin-3-O-glucoside in Various Plant Sources
| Plant Species | Common Name | Plant Part | Concentration (mg/100g DW unless otherwise specified) | Reference(s) |
| Opuntia ficus-indica | Prickly Pear | Cladodes | 149.71 ± 10.13 | [6] |
| Pulp | 184.14 ± 14.91 | [6] | ||
| Peels | 223.66 ± 14.44 | [6] | ||
| Hippophae rhamnoides | Sea Buckthorn | Berries | 62.0 - 217.0 | [6] |
| Calendula officinalis | Marigold | Florets | 0.42 ± 0.98 | [3] |
| Zygophyllum simplex | Total Extract | 0.05% w/w of dry extract | ||
| Pear (various cultivars) | Pear | Fruit Extract | 0.09 - 0.36 mg/100g FW | |
| Almond | Almond | Skin | Can exceed 10 mg/100g (as part of total polyphenols) | [1] |
DW: Dry Weight, FW: Fresh Weight
Experimental Protocols
Extraction of Isorhamnetin-3-O-glucoside
The following protocol is a general method for the extraction of isorhamnetin-3-O-glucoside from plant material. Optimization may be required depending on the specific plant matrix.
Materials:
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Dried and powdered plant material
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Ethanol (70-80%) or Methanol
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Reflux apparatus or Soxhlet extractor
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Rotary evaporator
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Filtration system (e.g., Whatman No. 1 filter paper)
Procedure:
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Weigh a known amount of dried, powdered plant material.
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Combine the plant material with a 70-80% aqueous ethanol solution in a round-bottom flask at a sample-to-solvent ratio of 1:10 to 1:15 (w/v).
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Perform reflux extraction for 1-2 hours. Alternatively, a Soxhlet extraction can be performed for a more exhaustive extraction.
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After extraction, filter the mixture while hot to separate the extract from the solid plant residue.
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Repeat the extraction process on the plant residue two more times to ensure complete extraction of the target compound.
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Combine the filtrates from all extractions.
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Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.
Isolation and Purification of Isorhamnetin-3-O-glucoside
Purification of isorhamnetin-3-O-glucoside from the crude extract is typically achieved through a combination of liquid-liquid partitioning and column chromatography.
2.2.1. Liquid-Liquid Partitioning
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Suspend the crude extract in hot water.
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Perform sequential partitioning with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol. Isorhamnetin-3-O-glucoside will primarily partition into the more polar fractions, typically the ethyl acetate and n-butanol fractions.
2.2.2. Column Chromatography
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The enriched fraction (e.g., ethyl acetate or n-butanol) is concentrated and then subjected to column chromatography.
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Stationary Phase: Silica gel is a commonly used stationary phase.
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Mobile Phase: A gradient elution system is typically employed. A common gradient starts with a non-polar solvent like chloroform and gradually increases the polarity by adding methanol. The specific gradient will need to be optimized based on the separation observed by Thin Layer Chromatography (TLC).
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Collect fractions and monitor the elution of isorhamnetin-3-O-glucoside using TLC, visualizing the spots under UV light.
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Combine the fractions containing the pure compound, as determined by TLC, and evaporate the solvent to yield purified isorhamnetin-3-O-glucoside.
Quantification by High-Performance Liquid Chromatography (HPLC)
HPLC is the most common and reliable method for the quantification of isorhamnetin-3-O-glucoside.
Instrumentation and Conditions:
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HPLC System: An HPLC system equipped with a photodiode array (PDA) or UV detector.
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Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.
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Mobile Phase: A gradient elution is commonly employed using a two-solvent system:
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Solvent A: 0.1% Formic acid in water
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Solvent B: Acetonitrile
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Gradient Program: The gradient program should be optimized for the specific column and sample matrix. A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute the compound of interest.
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Flow Rate: A flow rate of 1.0 mL/min is common.
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Detection Wavelength: Isorhamnetin-3-O-glucoside can be detected at approximately 350 nm.
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Column Temperature: Maintain a constant column temperature, for example, at 25°C.
Standard and Sample Preparation:
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Standard Solution: Prepare a stock solution of pure isorhamnetin-3-O-glucoside in methanol. Create a series of dilutions to generate a calibration curve.
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Sample Solution: Dissolve a known amount of the plant extract in methanol, sonicate to ensure complete dissolution, and filter through a 0.45 µm syringe filter before injection into the HPLC system.
Quantification:
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Construct a calibration curve by plotting the peak area of the standard solutions against their known concentrations.
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Determine the concentration of isorhamnetin-3-O-glucoside in the sample by comparing its peak area to the calibration curve.
Signaling Pathways and Molecular Mechanisms
Isorhamnetin and its glycosides have been shown to modulate several key signaling pathways involved in cellular processes such as inflammation, proliferation, and apoptosis. Understanding these mechanisms is crucial for drug development.
Anti-Inflammatory Pathways
Isorhamnetin-3-O-glucoside and its aglycone exhibit anti-inflammatory effects by targeting pro-inflammatory signaling cascades. This includes the inhibition of the JNK and p38 MAP kinase pathways , which are activated by inflammatory stimuli like lipopolysaccharide (LPS). By suppressing the phosphorylation of JNK and p38, isorhamnetin-3-O-glucoside can reduce the production of inflammatory mediators.
Cell Proliferation and Apoptosis Pathways
In the context of cancer research, isorhamnetin has been shown to inhibit cell proliferation and induce apoptosis by targeting the PI3K/Akt/mTOR and MEK/ERK signaling pathways . These pathways are often dysregulated in cancer, leading to uncontrolled cell growth and survival. Isorhamnetin can inhibit the phosphorylation of key proteins in these cascades, thereby arresting the cell cycle and promoting programmed cell death.
Conclusion
Isorhamnetin-3-O-glucoside is a widely distributed flavonoid with significant potential for therapeutic applications. This guide has provided a comprehensive overview of its natural sources, with quantitative data to aid in the selection of starting materials for research and development. The detailed experimental protocols for extraction, isolation, and quantification offer a practical foundation for laboratory work. Furthermore, the elucidation of the signaling pathways modulated by isorhamnetin and its glycosides provides a crucial understanding of their molecular mechanisms of action, paving the way for further investigation into their roles in health and disease. This information is intended to serve as a valuable resource for scientists and professionals dedicated to the exploration and utilization of natural compounds for the advancement of human health.
References
- 1. Isorhamnetin-3-O-Glucuronide Suppresses JNK and p38 Activation and Increases Heme-Oxygenase-1 in Lipopolysaccharide-Challenged RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Isorhamnetin attenuates high-fat and high-fructose diet induced cognitive impairments and neuroinflammation by mediating MAPK and NFκB signaling pathways - Food & Function (RSC Publishing) [pubs.rsc.org]
- 3. Isorhamnetin inhibits cell proliferation and induces apoptosis in breast cancer via Akt and mitogen-activated protein kinase kinase signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
- 5. researchgate.net [researchgate.net]
- 6. Effects of Isorhamnetin on Diabetes and Its Associated Complications: A Review of In Vitro and In Vivo Studies and a Post Hoc Transcriptome Analysis of Involved Molecular Pathways - PMC [pmc.ncbi.nlm.nih.gov]
